5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole

• IUPAC Name: 2-(4-methylphenyl)-4-(4-methylphenyl)sulfonyl-5-propylsulfanyl-1,3-oxazole
• InChI: InChI=1S/C20H21NO3S2/c1-4-13-25-20-19(26(22,23)17-11-7-15(3)8-12-17)21-18(24-20)16-9-5-14(2)6-10-16/h5-12H,4,13H2,1-3H3
• InChI Key: QDNOQNNPSVPUCX-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=C(N=C(O1)C2=CC=C(C=C2)C)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H21NO3S2
• Molecular Weight: 387.5 g/mol

Description

5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole is a chemical compound that belongs to the class of thiazole derivatives. It is a highly potent and selective inhibitor of protein kinase D (PKD), which plays a crucial role in various physiological processes, including cell proliferation, differentiation, and apoptosis. The compound has gained significant attention in recent years due to its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole acts as a highly potent and selective inhibitor of protein kinase D (5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole), which is a serine/threonine kinase that plays a crucial role in various physiological processes, including cell proliferation, differentiation, and apoptosis. 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole is activated by various stimuli, including growth factors, hormones, and stress signals, and regulates the activity of downstream signaling pathways, including MAPK/ERK, NF-kB, and AKT/mTOR.
Biochemical and Physiological Effects:
5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole has been shown to have several biochemical and physiological effects, including inhibiting the activity of 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole, inducing apoptosis in cancer cells, and inhibiting the growth and proliferation of cancer cells. The compound has also been found to have anti-inflammatory and anti-angiogenic effects, which may contribute to its therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole in lab experiments include its high potency and selectivity for 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole, its ability to induce apoptosis in cancer cells, and its anti-inflammatory and anti-angiogenic effects. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole, including:
1. Investigating its potential therapeutic applications in other diseases, such as cardiovascular diseases and neurodegenerative diseases.
2. Developing more potent and selective inhibitors of 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole based on the structure of 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole.
3. Studying the mechanism of action of 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole in more detail to understand its effects on downstream signaling pathways.
4. Investigating the potential synergy of 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole with other anti-cancer drugs.
5. Studying the pharmacokinetics and pharmacodynamics of 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole in vivo to determine its efficacy and safety in animal models.
Conclusion:
In conclusion, 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole is a highly potent and selective inhibitor of 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole that has potential therapeutic applications in cancer and other diseases. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. There are several future directions for research on 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole, which may lead to the development of new and more effective therapies for various diseases.

Synthesis Methods

The synthesis of 5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole involves the reaction of 2-(p-tolyl)-4-tosyloxazole with propylthiol in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The product is obtained in high yield and purity after purification by column chromatography.

Scientific Research Applications

5-(Propylthio)-2-(p-tolyl)-4-tosyloxazole has been extensively studied for its potential therapeutic applications in cancer and other diseases. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, and pancreatic cancer cells. The compound has also been found to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the anti-apoptotic proteins.